Cas no 2091183-66-1 (2-(8-Methoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)ethan-1-amine)

• Product Name: 2-(8-Methoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)ethan-1-amine
• CAS No: 2091183-66-1
• MF: C₈H₁₁N₅O
• MW: 193.205840349197
• CID: 5721675
• PubChem ID: 121199885
• Update Time: 2025-05-19

2-(8-Methoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(8-methoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)ethan-1-amine
• F1907-2062
• 2-(8-methoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)ethanamine
• AKOS026707444
• 2091183-66-1
• starbld0032653
• 1,2,4-Triazolo[4,3-a]pyrazine-3-ethanamine, 8-methoxy-
• 2-(8-Methoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)ethan-1-amine

• Inchi： 1S/C8H11N5O/c1-14-8-7-12-11-6(2-3-9)13(7)5-4-10-8/h4-5H,2-3,9H2,1H3
• InChI Key： AUFZAHBMXZMPKY-UHFFFAOYSA-N
• SMILES： O(C)C1C2=NN=C(CCN)N2C=CN=1

Computed Properties

• Exact Mass: 193.09635999g/mol
• Monoisotopic Mass: 193.09635999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 78.3Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• pka: 8.39±0.10(Predicted)

Additional information on 2-(8-Methoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)ethan-1-amine

Introduction to 2-(8-Methoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)ethan-1-amine (CAS No. 2091183-66-1)

2-(8-Methoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)ethan-1-amine (CAS No. 2091183-66-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazolopyrazines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, particularly the presence of the methoxy group and the triazolopyrazine core, contribute to its distinct pharmacological properties.

The chemical structure of 2-(8-Methoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)ethan-1-amine is characterized by a central triazolopyrazine ring system with a methoxy substituent at the 8-position and an ethylamine group attached to the 3-position. This arrangement provides a balance between lipophilicity and hydrophilicity, which is crucial for optimizing its pharmacokinetic properties and bioavailability.

Recent studies have highlighted the potential of 2-(8-Methoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)ethan-1-amine in various therapeutic areas. One of the most promising applications is in the treatment of neurological disorders. Research has shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been demonstrated to inhibit apoptosis and reduce oxidative stress in neuronal cells, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its neuroprotective properties, 2-(8-Methoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)ethan-1-amine has also shown promise in cancer research. Studies have indicated that this compound can selectively target cancer cells by disrupting cell cycle progression and inducing apoptosis. Its ability to selectively target cancer cells while sparing normal cells makes it an attractive candidate for the development of targeted cancer therapies.

The pharmacological profile of 2-(8-Methoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)ethan-1-amine has been further elucidated through in vitro and in vivo studies. In vitro assays have demonstrated its high potency and selectivity against specific molecular targets, such as kinases and receptors involved in disease pathways. In vivo studies have confirmed its efficacy in animal models of various diseases, providing strong preclinical evidence for its therapeutic potential.

The safety profile of 2-(8-Methoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)ethan-1-amine is another critical aspect that has been extensively investigated. Preclinical toxicology studies have shown that this compound exhibits a favorable safety margin with minimal adverse effects at therapeutic doses. These findings support its potential for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(8-Methoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)ethan-1-amine in human subjects. Early results from phase I trials have been encouraging, with the compound demonstrating good tolerability and pharmacokinetic properties suitable for oral administration. Ongoing phase II trials are focusing on specific disease indications to further validate its therapeutic potential.

In conclusion, 2-(8-Methoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)ethan-1-amine (CAS No. 2091183-66-1) represents a promising lead compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of neurology and oncology. As research continues to advance our understanding of this compound's mechanisms of action and therapeutic potential, it holds significant promise for improving patient outcomes in various disease conditions.